Cas no 139721-75-8 ([1,1':3',1''-Terphenyl]-4,4''-diol, dibenzoate)

• Product Name: [1,1':3',1''-Terphenyl]-4,4''-diol, dibenzoate
• CAS No: 139721-75-8
• MF: C₃₂H₂₆O₆
• MW: 506.545249462128
• CID: 1279802
• PubChem ID: 71343035
• Update Time: 2025-04-20

[1,1':3',1''-Terphenyl]-4,4''-diol, dibenzoate Chemical and Physical Properties

Names and Identifiers

• [1,1':3',1''-Terphenyl]-4,4''-diol, dibenzoate
• benzoic acid,4-[3-(4-hydroxyphenyl)phenyl]phenol
• 139721-75-8
• Benzoic acid--[1~1~,2~1~:2~3~,3~1~-terphenyl]-1~4~,3~4~-diol (2/1)
• DTXSID90769699

• Inchi： 1S/C18H14O2.2C7H6O2/c19-17-8-4-13(5-9-17)15-2-1-3-16(12-15)14-6-10-18(20)11-7-14;2*8-7(9)6-4-2-1-3-5-6/h1-12,19-20H;2*1-5H,(H,8,9)
• InChI Key： DNRSCJGYSPXSQK-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1C=CC=C(C2C=CC(=CC=2)O)C=1.OC(C1C=CC=CC=1)=O.OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 506.17298
• Monoisotopic Mass: 506.17293854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 115.06